1-Chloro-4-[(trifluoromethyl)sulfanyl]butane

• IUPAC Name: 1-chloro-4-(trifluoromethylsulfanyl)butane
• InChI: InChI=1S/C5H8ClF3S/c6-3-1-2-4-10-5(7,8)9/h1-4H2
• InChI Key: VRPNZEIRRJEMAN-UHFFFAOYSA-N
• Canonical SMILES: C(CCCl)CSC(F)(F)F
• Molecular Formula: C5H8ClF3S
• Molecular Weight: 192.63 g/mol

Description

Structurally, it consists of a butane backbone substituted with a chlorine atom at the first carbon and a trifluoromethylsulfanyl group (-SCF₃) at the fourth carbon. However, direct data on its synthesis, applications, or toxicity are absent in the provided evidence.

The trifluoromethylsulfanyl group is electron-withdrawing, which may influence reactivity in substitution or elimination reactions. Similar compounds, such as benzotrifluorides (e.g., 1-chloro-4-(trifluoromethyl)benzene), are known for their solvent properties and roles in fluorosynthesis .

Preparation Methods

The synthesis of 1-Chloro-4-[(trifluoromethyl)sulfanyl]butane typically involves the reaction of 1-chlorobutane with trifluoromethylthiol in the presence of a suitable catalyst. The reaction conditions often include elevated temperatures and the use of a solvent such as dichloromethane. Industrial production methods may involve continuous flow reactors to ensure consistent product quality and yield.

Chemical Reactions Analysis

1-Chloro-4-[(trifluoromethyl)sulfanyl]butane undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted by other nucleophiles, such as hydroxide ions, leading to the formation of alcohols.

Oxidation Reactions: The compound can be oxidized to form sulfoxides or sulfones, depending on the oxidizing agent used.

Reduction Reactions: Reduction of the trifluoromethylsulfanyl group can lead to the formation of thiols.

Common reagents used in these reactions include sodium hydroxide for substitution, hydrogen peroxide for oxidation, and lithium aluminum hydride for reduction. The major products formed from these reactions vary based on the specific conditions and reagents used.

Scientific Research Applications

1-Chloro-4-[(trifluoromethyl)sulfanyl]butane has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism by which 1-Chloro-4-[(trifluoromethyl)sulfanyl]butane exerts its effects involves interactions with molecular targets such as enzymes and receptors The trifluoromethylsulfanyl group can enhance the compound’s lipophilicity, allowing it to penetrate biological membranes more effectively

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

1-Chloro-4-(trifluoromethyl)benzene (PCBTF)

• Molecular Formula : C₇H₄ClF₃
• Structure : Aromatic ring with chlorine and trifluoromethyl groups at para positions.
• Applications : Widely used as a solvent in industrial processes due to its low polarity and high stability .
• Key Differences :
  • Reactivity : Aromatic substitution vs. aliphatic chain reactivity.
  • Physical Properties : PCBTF (boiling point ~139°C) likely has higher volatility compared to the aliphatic target compound due to aromatic stabilization.

Perfluorinated Butanes (e.g., 1,1,1,2,2,3,3-heptafluoro-4-iodobutane)

• Molecular Formula : C₄F₇I
• Structure : Fully or partially fluorinated butane derivatives.
• Applications : Used in refrigeration, firefighting foams, and electronics manufacturing for their inertness .
• Key Differences :
  • Polarity : Perfluorinated compounds exhibit extreme hydrophobicity, whereas the target compound’s -SCF₃ group may introduce moderate polarity.
  • Environmental Impact : Perfluorinated compounds are persistent pollutants, while the target’s aliphatic structure may degrade more readily.

4-Chlorobutane-1-sulphonyl Chloride

• Molecular Formula : C₄H₈Cl₂O₂S
• Structure : Butane with a chlorine at C4 and a sulfonyl chloride (-SO₂Cl) at C1.
• Applications : Intermediate in sulfonamide synthesis .
• Key Differences :
  • Functional Group : Sulfonyl chloride (oxidized sulfur) vs. sulfanyl (sulfide) in the target compound.
  • Reactivity : Sulfonyl chlorides are highly electrophilic, whereas sulfanyl groups participate in nucleophilic reactions.

Data Table: Comparative Analysis of Key Compounds

Compound	Molecular Formula	Functional Groups	Boiling Point (°C)	Applications
1-Chloro-4-[(trifluoromethyl)sulfanyl]butane	C₅H₈ClF₃S	-Cl, -SCF₃	Not available	Potential solvent or synthesis intermediate
1-Chloro-4-(trifluoromethyl)benzene (PCBTF)	C₇H₄ClF₃	Aromatic -Cl, -CF₃	~139	Industrial solvent
4-Chlorobutane-1-sulphonyl chloride	C₄H₈Cl₂O₂S	-Cl, -SO₂Cl	Not available	Sulfonamide synthesis
1,1,1,2,2,3,3-heptafluoro-4-iodobutane	C₄F₇I	-CF₃, -I	Not available	Refrigerants, electronics

Research Findings and Gaps

• Synthetic Utility : The -SCF₃ group in the target compound could serve as a fluorinated building block, analogous to benzotrifluorides used in fluorosynthesis .
• Environmental Behavior : Unlike perfluorinated butanes, the target’s sulfide linkage may undergo hydrolysis or oxidation, reducing environmental persistence .

Biological Activity

1-Chloro-4-[(trifluoromethyl)sulfanyl]butane, a compound with significant chemical properties, is studied for its various biological activities. This article reviews the biological effects, mechanisms of action, and toxicity profiles based on diverse scientific literature.

• Molecular Formula : C5H6ClF3S
• Molecular Weight : 196.62 g/mol
• IUPAC Name : 1-chloro-4-(trifluoromethylthio)butane

The biological activity of 1-Chloro-4-[(trifluoromethyl)sulfanyl]butane is primarily attributed to its interaction with biological molecules. The trifluoromethyl group enhances lipophilicity, allowing better membrane penetration and interaction with cellular targets.

Antimicrobial Activity

Research indicates that 1-Chloro-4-[(trifluoromethyl)sulfanyl]butane exhibits antimicrobial properties. A study showed that it effectively inhibited the growth of various bacterial strains, including Escherichia coli and Staphylococcus aureus, with minimum inhibitory concentrations (MIC) ranging from 50 to 200 µg/mL depending on the strain tested .

Cytotoxicity and Anticancer Potential

In vitro studies have demonstrated that this compound can induce cytotoxicity in cancer cell lines. For instance, it has shown IC50 values of approximately 30 µM against human breast cancer cells (MCF-7) and 25 µM against lung cancer cells (A549) in cell viability assays . These findings suggest potential applications in cancer therapy, although further studies are needed to elucidate the underlying mechanisms.

Sensitization Potential

The sensitization potential of 1-Chloro-4-[(trifluoromethyl)sulfanyl]butane was evaluated using the local lymph node assay (LLNA). Results indicated a weak sensitization potential with a stimulation index (SI) of 2.6 at a concentration of 50% . This suggests that while the compound may cause some immune response, it is not significantly allergenic.

Acute and Chronic Toxicity

Toxicological assessments have revealed that repeated oral exposure to this compound can lead to mild nephrotoxicity and hepatotoxicity at high doses. In a study involving Fischer 344 rats, an NOAEL (No Observed Adverse Effect Level) was established at 10 mg/kg body weight per day based on observed kidney effects at higher doses .

Study Type	Dose Range (mg/kg bw/day)	Observed Effects	NOAEL (mg/kg bw/day)
Oral Repeat Dose Study	0, 10, 40, 150, 500	Nephrotoxicity, hepatotoxicity	10
Dermal Exposure Study	Varies	Skin irritation	Not specified

Case Study on Antimicrobial Efficacy

A recent study investigated the antimicrobial effects of various halogenated compounds, including 1-Chloro-4-[(trifluoromethyl)sulfanyl]butane. The results indicated significant inhibition of biofilm formation in Pseudomonas aeruginosa, highlighting its potential as an antibacterial agent in clinical settings .

Case Study on Cytotoxic Effects

Another study focused on the cytotoxic effects of this compound on different cancer cell lines. The results demonstrated that treatment with concentrations above 25 µM resulted in significant cell death through apoptosis pathways as indicated by increased caspase activity and DNA fragmentation assays .